2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol

• Molecular Formula: C16H18ClNO2
• Molecular Weight: 291.77 g/mol
• IUPAC Name: 2-[(3-chloro-4-phenylmethoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C16H18ClNO2/c17-15-10-14(11-18-8-9-19)6-7-16(15)20-12-13-4-2-1-3-5-13/h1-7,10,18-19H,8-9,11-12H2
• InChI Key: RLVCLVHHHMWYER-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)CNCCO)Cl

Description

2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol, also known as BCAE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCAE is a member of the family of benzylamines, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol is not fully understood. However, it is believed to act through multiple pathways, including the inhibition of oxidative stress, the modulation of inflammatory responses, and the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol has been shown to have a range of biochemical and physiological effects. It can reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. In addition, 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol has been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol in lab experiments is its potent antioxidant and anti-inflammatory activities, which make it useful in studying oxidative stress and inflammation-related diseases. However, one limitation of 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol is its low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol. One area of focus could be the development of more efficient synthesis methods to improve the yield and purity of 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol. Another area of research could be the exploration of 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol's potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Additionally, further studies could be conducted to elucidate the mechanism of action of 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol and its effects on various signaling pathways.

Synthesis Methods

The synthesis of 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol involves a multi-step reaction, starting with the reaction of 4-chlorobenzyl alcohol with sodium hydride to form 4-chlorobenzyl sodium. The resulting compound is then reacted with benzyl bromide to form 4-(benzyloxy)-3-chlorobenzyl alcohol. This intermediate is then reacted with ethylene oxide in the presence of potassium hydroxide to form 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol.

Scientific Research Applications

2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antioxidant, anti-inflammatory, and antitumor activities. 2-{[4-(Benzyloxy)-3-chlorobenzyl]amino}ethanol has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.